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Compound of Interest

3-(Toluene-4-sulfonylamino)-
Compound Name:
propionic acid

Cat. No. 8172979

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Toluene-4-sulfonylamino)-propionic acid, also known as N-tosyl--alanine, is a molecule
of interest in medicinal chemistry and drug development. Its structure, featuring a
toluenesulfonyl group attached to a -alanine backbone, imparts specific chemical properties
that are crucial for its biological activity and pharmaceutical development. Accurate and
comprehensive characterization of this compound is paramount for quality control, regulatory
submission, and understanding its behavior in biological systems. This guide provides a
detailed overview of the key analytical techniques and protocols for the thorough
characterization of 3-(Toluene-4-sulfonylamino)-propionic acid.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-(Toluene-4-
sulfonylamino)-propionic acid is essential for the selection and optimization of analytical
methods.
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Property Value/iInformation Source
Molecular Formula C10H13NO4S [1]
Molecular Weight 259.28 g/mol

CAS Number 42908-33-8 [1]

N-[(4-Methylphenyl)sulfonyl]-
beta-alanine, 3-[(4-

Synonyms ) [1]
methylphenyl)sulfonylamino]pr

opanoic acid

Melting Point 215-216 °C

Chromatographic Analysis: High-Performance
Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of 3-(Toluene-4-sulfonylamino)-
propionic acid and for quantifying it in various matrices. Given the presence of a UV-active
aromatic ring and an acidic carboxylic acid group, reversed-phase HPLC with UV detection is a
highly suitable method.[2]

Rationale for Method Selection

The toluenesulfonyl group provides a strong chromophore, making UV detection sensitive and
reliable. The carboxylic acid moiety's ionization can be controlled by the mobile phase pH to
achieve optimal retention and peak shape on a reversed-phase column. A mixed-mode
chromatography approach, combining reversed-phase and ion-exchange mechanisms, can
also be effective for separating this compound from related impurities.[3]

Experimental Workflow: HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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